Cas no 51632-28-1 (4-Ethylphenylacetonitrile)
4-Ethylphenylacetonitrile structure
Product Name:4-Ethylphenylacetonitrile
CAS No:51632-28-1
MF:C10H11N
MW:145.201042413712
MDL:MFCD00040893
CID:56053
PubChem ID:142867
Update Time:2025-04-18
4-Ethylphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Ethylphenyl)acetonitrile
- 4-Ethylbenzyl cyanide
- 4-Ethylbenzeneacetonitrile
- 4-Ethylphenylacetonitrile
- CS-0054109
- Benzeneacetonitrile, 4-ethyl-
- SB13178
- 4-ethylbenzylcyanide
- A7609
- 51632-28-1
- SCHEMBL2600192
- (4-Ethylphenyl)acetonitrile, AldrichCPR
- AS-60001
- FT-0618421
- AKOS005206783
- p-ethylphenylacetonitrile
- DTXSID60199580
- MFCD00040893
- AMY24775
- DTXCID20122071
-
- MDL： MFCD00040893
- Inchi： 1S/C10H11N/c1-2-9-3-5-10(6-4-9)7-8-11/h3-6H,2,7H2,1H3
- InChI Key： NCPKDFDQDZMXCO-UHFFFAOYSA-N
- SMILES： N#CCC1C=CC(=CC=1)CC
- BRN： 2613187
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: liquid
- Density: 0,97 g/cm3
- Boiling Point: 110°C 1mm
- Flash Point: 110°C/1mm
- Refractive Index: 1.5164
- PSA: 23.79000
- LogP: 2.31508
- Solubility: Not determined
4-Ethylphenylacetonitrile Security Information
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S23-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
4-Ethylphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Ethylphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM308561-5g |
2-(4-Ethylphenyl)acetonitrile |
51632-28-1 | 95+% | 5g |
$542 | 2021-06-16 | |
| Alichem | A019113263-5g |
2-(4-Ethylphenyl)acetonitrile |
51632-28-1 | 98% | 5g |
$585.80 | 2023-09-01 | |
| TRC | E939508-500mg |
4-Ethylphenylacetonitrile |
51632-28-1 | 500mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939508-1g |
4-Ethylphenylacetonitrile |
51632-28-1 | 1g |
$ 70.00 | 2022-06-05 | ||
| TRC | E939508-5g |
4-Ethylphenylacetonitrile |
51632-28-1 | 5g |
$ 295.00 | 2022-06-05 | ||
| Fluorochem | 141500-2g |
4-Ethylphenylacetonitrile |
51632-28-1 | 98% | 2g |
￡74.00 | 2022-02-28 | |
| Fluorochem | 141500-10g |
4-Ethylphenylacetonitrile |
51632-28-1 | 98% | 10g |
￡147.00 | 2022-02-28 | |
| Fluorochem | 141500-50g |
4-Ethylphenylacetonitrile |
51632-28-1 | 98% | 50g |
￡584.00 | 2022-02-28 | |
| abcr | AB150746-2 g |
4-Ethylphenylacetonitrile, 98%; . |
51632-28-1 | 98% | 2g |
€165.50 | 2023-05-09 | |
| abcr | AB150746-10 g |
4-Ethylphenylacetonitrile, 98%; . |
51632-28-1 | 98% | 10g |
€276.00 | 2023-05-09 |
4-Ethylphenylacetonitrile Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
51632-28-1 (4-Ethylphenylacetonitrile) Related Products
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- 120511-74-2(5-Methyl-1,3-benzenediacetonitrile)
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